Cas no 807320-43-0 (cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid)

• Product Name: cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid
• CAS No: 807320-43-0
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 68864
• PubChem ID: 11184199
• Update Time: 2025-07-25

cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• cis-1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• 1\'-oxospiro[1,3\'-cyclohexane(1\'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• 1'-oxospiro[1,3'-cyclohexane(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• Spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid, 1'-oxo-, cis- (9CI)
• SCHEMBL13403193
• A5865
• SCHEMBL1582177
• 1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid
• SCHEMBL13950030
• 569351-62-8
• 807320-43-0
• DTXSID50458037
• 1'-oxospiro[cyclohexane-4,3'-furo[3,4-c]pyridine]-1-carboxylic acid
• trans-1'-oxospiro[cyclohexane-1,3'(1'h)-furo[3,4-c]pyridine]-4-carboxylic acid
• FT-0748308
• spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid, 1'-oxo-
• DTXSID101137239
• A9961
• 1'-OXO-SPIRO[CYCLOHEXANE-1,3'(1'H)-FURO[3,4-C]PYRIDINE]-4-CARBOXYLIC ACID
• (1s,4s)-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• SCHEMBL1582179
• 1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• cis-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylicacid
• FT-0766100
• 328233-23-4
• cis-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• FT-0736776
• trans-1'-oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• cis-1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid
• cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid

• Inchi： 1S/C13H13NO4/c15-11(16)8-1-4-13(5-2-8)10-7-14-6-3-9(10)12(17)18-13/h3,6-8H,1-2,4-5H2,(H,15,16)
• InChI Key： PJCKCWRHRYXELD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2C21CCC(C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.41

Additional information on cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid

Exploring cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid (CAS No. 807320-43-0): Properties, Applications, and Market Insights

In the realm of specialized chemical compounds, cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid (CAS No. 807320-43-0) stands out as a structurally unique and scientifically intriguing molecule. This compound, often abbreviated for convenience in research circles, belongs to the class of spirocyclic compounds, which are known for their three-dimensional complexity and diverse applications in pharmaceutical and material sciences. Its molecular framework combines a spirocyclohexane core with a furopyridine moiety, making it a subject of interest for drug discovery and organic synthesis.

The chemical properties of cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid are defined by its stereochemistry and functional groups. The cis configuration at the spiro junction influences its reactivity and interaction with biological targets. The presence of a carboxylic acid group enhances its solubility in polar solvents and provides a handle for further derivatization, which is critical in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents, where spirocyclic scaffolds have shown promise.

One of the most searched questions in the context of spirocyclic compounds is their role in drug development. The furopyridine segment in cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid is analogous to structures found in several FDA-approved drugs, which explains the growing demand for this compound in high-throughput screening libraries. Its rigid spirocyclic backbone is advantageous for improving the binding affinity and selectivity of drug candidates, addressing a key challenge in modern pharmacology: reducing off-target effects.

From a synthetic chemistry perspective, the preparation of cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid involves multi-step organic transformations, often requiring stereoselective methods to achieve the desired cis configuration. Recent advancements in catalysis and green chemistry have streamlined its production, making it more accessible for research and industrial applications. This aligns with the broader trend of optimizing sustainable synthesis routes, a hot topic in the chemical industry due to increasing environmental regulations.

The market dynamics for cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid reflect its niche but growing demand. Pharmaceutical companies and contract research organizations (CROs) are the primary consumers, leveraging its scaffold for lead optimization and patentable drug candidates. With the rise of AI-driven drug discovery, there is a surge in queries about "spirocyclic compounds in machine learning-based drug design," positioning this compound as a relevant case study. Additionally, its potential in material science, such as in the development of organic electronic materials, is an emerging area of exploration.

In conclusion, cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo[3,4-c]pyridine-4-carboxylic acid (CAS No. 807320-43-0) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from pharmaceutical research to advanced materials, driven by its unique spirocyclic architecture. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.